Cas no 54765-12-7 (2-(1-benzothiophen-2-yl)acetaldehyde)

• Product Name: 2-(1-benzothiophen-2-yl)acetaldehyde
• CAS No: 54765-12-7
• MF: C₁₀H₈OS
• MW: 176.234921455383
• MDL: MFCD24676065
• CID: 2136293
• PubChem ID: 19912860
• Update Time: 2025-07-29

2-(1-benzothiophen-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-acetaldehyde
• 2-(1-benzothiophen-2-yl)acetaldehyde
• RZTQKESTDPQKHS-UHFFFAOYSA-N
• 54765-12-7
• Benzo[b]thiophen-2-yl-acetaldehyde
• DA-35176
• EN300-1999639
• SCHEMBL12741

• MDL： MFCD24676065
• Inchi： 1S/C10H8OS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,6-7H,5H2
• InChI Key： RZTQKESTDPQKHS-UHFFFAOYSA-N
• SMILES： S1C(CC=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.02958605Da
• Monoisotopic Mass: 176.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes